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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017

An In-depth Technical Guide to Cyclohexanecarbonyl Chloride: Structural Features,
Properties, and Applications

Cyclohexanecarbonyl chloride is a versatile chemical intermediate characterized by a
reactive acyl chloride functional group attached to a stable cyclohexane ring.[1][2] This
structure makes it a valuable reagent in organic synthesis, serving as a precursor for
introducing the cyclohexanecarbonyl moiety into a wide array of molecules.[2] Its utility is
particularly prominent in the pharmaceutical, agrochemical, and materials science sectors for
the synthesis of complex target molecules.[1][2]

Structural Features

Cyclohexanecarbonyl chloride, with the chemical formula C7H11ClO, consists of a six-carbon
cyclohexane ring bonded to a carbonyl chloride group (-COCI).[1][3] The cyclohexane ring
typically adopts a stable chair conformation to minimize steric strain. The acyl chloride group is
highly electrophilic, making it susceptible to nucleophilic attack, which is the basis of its
reactivity.[1]

Caption: Chemical structure of Cyclohexanecarbonyl chloride.

Physical and Chemical Properties

Cyclohexanecarbonyl chloride is a clear, colorless to pale straw-colored liquid that is
sensitive to moisture.[4][5] It is soluble in organic solvents but hydrolyzes in water.[1]
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Table 1: Physical Properties of Cyclohexanecarbonyl Chloride

Property Value Reference
Molecular Formula C7H11CIO [11[31[4116]
Molar Mass 146.61 g/mol [31[6]1[7]
Appearance Clear colorless to straw e

colored liquid

Density 1.096 g/mL at 25 °C 3114171
Boiling Point 184 °C [B1141[7]
Flash Point 66 °C (152 °F) [3][4]
Refractive Index n20/D 1.469 [B1[4117]
Vapor Pressure 0.915 mmHg at 25°C [3]
Water Solubility Hydrolyzes [31141[8]

Table 2: Chemical and Safety Information
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Identifier Value | Information Reference
CAS Number 2719-27-9 [1103114]
EC Number 220-322-7 [61[7]

H302 (Harmful if swallowed),
H314 (Causes severe skin

Hazard Statements burns and eye damage), H335  [4][6]
(May cause respiratory

irritation)

P261, P270, P280,
P301+P312,

Precautionary Statements [4]
P303+P361+P353,
P305+P351+P338
Hazard Class 8 (Corrosive) [4]18]
Packing Group Il [4]18]

Store below +30°C in a cool,
dry, well-ventilated place away

Storage : . [L1[3]141[9]
from moisture and oxidizing

agents.

Reactivity and Reaction Mechanisms

The primary reactivity of cyclohexanecarbonyl chloride stems from the electrophilic carbonyl
carbon. It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles. This
reactivity makes it an excellent acylating agent.[1]

e Acylation of Amines and Alcohols: It reacts with amines to form N-cyclohexyl amides and
with alcohols to form cyclohexyl esters.

» Friedel-Crafts Acylation: It can be used to acylate aromatic rings in the presence of a Lewis
acid catalyst.

» Hydrolysis: It reacts with water to form cyclohexanecarboxylic acid and hydrochloric acid.[1]
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The general mechanism involves the attack of a nucleophile on the carbonyl carbon, followed
by the elimination of the chloride leaving group.

Caption: General mechanism of Nucleophilic Acyl Substitution.

Applications in Research and Drug Development
Cyclohexanecarbonyl chloride is a crucial building block in the synthesis of numerous high-

value chemicals.

e Pharmaceuticals: It is a key intermediate in the production of the anti-parasitic drug
Praziquantel.[2][10] It is also used in the synthesis of the 5-HT1A receptor antagonist WAY-
100635 and other therapeutic agents like Sienetine.[2][11] Its cyclohexane moiety can
enhance the metabolic stability of drug candidates.[2]

» Agrochemicals: The compound and its derivatives are used to produce herbicides and
organic phosphorus pesticides.[1][11]

» Antimicrobial Agents: Research has shown its use in preparing thiourea derivative ligands
that exhibit antibacterial and anti-yeast properties.[2][4][8]

e Materials Science: It serves as an intermediate in the creation of dyes and pigments.[2]

Experimental Protocols
Synthesis of Cyclohexanecarbonyl Chloride

The most common laboratory and industrial method for preparing cyclohexanecarbonyl
chloride is the reaction of cyclohexanecarboxylic acid with thionyl chloride (SOCIz2).[2][3]

Materials and Equipment:

Cyclohexanecarboxylic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., benzene or dichloromethane)[12][13]

Round-bottom flask
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» Reflux condenser

o Dean-Stark trap (if removing water azeotropically)[12]
e Magnetic stirrer and heating mantle

e Gas trap (for HCl and SOz byproducts)

« Distillation apparatus for purification[14]

Procedure:

o Preparation: In a round-bottom flask equipped with a reflux condenser and a gas trap, place
cyclohexanecarboxylic acid. If using a solvent, add it now. The system should be protected
from atmospheric moisture.

o Reagent Addition: Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar
equivalents) to the carboxylic acid.[14] The reaction is exothermic and produces gaseous
byproducts (SO2z and HCI).[2][14]

o Reaction: Heat the mixture to reflux for 1-3 hours.[12][14] The reaction is complete when gas
evolution ceases.

o Work-up: After cooling, the excess thionyl chloride and any solvent can be removed by
distillation at atmospheric pressure.

« Purification: The crude cyclohexanecarbonyl chloride is then purified by vacuum
distillation to yield the final product.[14]
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Start: Cyclohexanecarboxylic Acid + Thionyl Chloride

;

Heat to Reflux (1-3 hours)
Monitor gas evolution

:

Cool and Remove Excess SOCIz
(Atmospheric Distillation)

Final Product:
Cyclohexanecarbonyl Chloride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Cyclohexanecarbonyl chloride.

Analytical and Characterization Methods

The identity and purity of synthesized cyclohexanecarbonyl chloride are confirmed using

various analytical techniques.

e Gas Chromatography (GC): Used to monitor the conversion of the starting material and the
selectivity of the reaction, often showing yields greater than 99%.[12]

e Spectroscopy: Spectroscopic methods provide structural confirmation.

Table 3: Spectroscopic Data for Cyclohexanecarbonyl Chloride
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. Key Features and
Technique . Reference
Observations

Complex multiplets in the
aliphatic region (5 1.2-2.8

1H NMR _ [15]
ppm) corresponding to the

cyclohexane ring protons.

A characteristic peak for the
carbonyl carbon appears in the
15C NMR downfield region (d > 160
ppm). Resonances for the
cyclohexane carbons appear

upfield.

A strong, sharp absorption
band for the C=0 stretch of the

IR Spectroscopy S [6][16]
acyl chloride is observed

around 1800 cm—1.

The mass spectrum shows the
molecular ion peak (m/z 146)
and characteristic

Mass Spectrometry fragmentation patterns, [17]
including a prominent peak at
m/z 83 corresponding to the

cyclohexyl cation.

Safety and Handling
Cyclohexanecarbonyl chloride is a hazardous substance that requires careful handling.
e Hazards: It is corrosive and can cause severe skin burns and eye damage.[1][6][8][18] It is

harmful if swallowed and may cause respiratory irritation.[4][6][8] The liquid is combustible
and reacts with water, releasing toxic gases.[1][8]

e Precautions: Always handle in a well-ventilated area or fume hood.[18][19] Wear suitable
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9][18]
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Keep away from heat, sparks, and open flames.[18]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] It is
moisture-sensitive and should be stored under an inert atmosphere if possible.[4][8][9]

» First Aid: In case of skin contact, wash immediately with plenty of water.[18] For eye contact,
rinse cautiously with water for several minutes.[9][18] If inhaled, move the person to fresh air.
[18] In all cases of exposure, seek immediate medical attention.[9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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